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molecular formula C12H10ClN5O B8296242 N-(6-chloropyrido[3,2-d]pyrimidin-4-yl)-3,5-dimethylisoxazol-4-amine

N-(6-chloropyrido[3,2-d]pyrimidin-4-yl)-3,5-dimethylisoxazol-4-amine

Cat. No. B8296242
M. Wt: 275.69 g/mol
InChI Key: ONAGNMGNQSPUKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08664230B2

Procedure details

A mixture of 4,6-dichloropyrido[3,2-d]pyrimidine (Intermediate 1, step D) (0.100 g, 0.500 mmol), 3,5-dimethylisoxazol-4-amine (0.140 g, 1.250 mmol) and sodium acetate (0.123 g, 1.50 mmol) in 5 ml of solvent (THF:H2O=1:1) was refluxed for 1 hour. The reaction mixture was diluted with EtOAc. The organics were washed with brine, dried over Na2SO4, filtered and concentrated. The crude was purified by column chromatography on SiO2 (Hex:EtOAc=1:1) to get N-(6-chloropyrido[3,2-d]pyrimidin-4-yl)-3,5-dimethylisoxazol-4-amine (0.082 g, 59%) as a yellow solid. 1H-NMR (CDCl3, Varian 400 MHz) δ 2.24 (3H, s), 2.40 (3H, s), 7.74 (1H, d, J=8.8 Hz), 7.93 (1H, brs), 8.16 ((1H, d, J=8.8 Hz), 8.69 (1H, s).
Name
4,6-dichloropyrido[3,2-d]pyrimidine
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,5-dimethylisoxazol-4-amine
Quantity
0.14 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
0.123 g
Type
reactant
Reaction Step One
[Compound]
Name
solvent
Quantity
5 mL
Type
solvent
Reaction Step One
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
N-(6-chloropyrido[3,2-d]pyrimidin-4-yl)-3,5-dimethylisoxazol-4-amine
Yield
59%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:6]=[CH:7][N:8]=[C:9](OC3CCOCC3)[C:10]=2[N:11]=1.[CH3:19][C:20]1[C:24]([NH2:25])=[C:23]([CH3:26])[O:22][N:21]=1.C([O-])(=O)C.[Na+]>CCOC(C)=O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:6]=[CH:7][N:8]=[C:9]([NH:25][C:24]3[C:20]([CH3:19])=[N:21][O:22][C:23]=3[CH3:26])[C:10]=2[N:11]=1 |f:2.3|

Inputs

Step One
Name
4,6-dichloropyrido[3,2-d]pyrimidine
Quantity
0.1 g
Type
reactant
Smiles
ClC=1C=CC=2N=CN=C(C2N1)OC1CCOCC1
Name
Intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=CC=2N=CN=C(C2N1)OC1CCOCC1
Name
3,5-dimethylisoxazol-4-amine
Quantity
0.14 g
Type
reactant
Smiles
CC1=NOC(=C1N)C
Name
sodium acetate
Quantity
0.123 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
[Compound]
Name
solvent
Quantity
5 mL
Type
solvent
Smiles
Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 1 hour
Duration
1 h
WASH
Type
WASH
Details
The organics were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude was purified by column chromatography on SiO2 (Hex:EtOAc=1:1)

Outcomes

Product
Name
N-(6-chloropyrido[3,2-d]pyrimidin-4-yl)-3,5-dimethylisoxazol-4-amine
Type
product
Smiles
ClC=1C=CC=2N=CN=C(C2N1)NC=1C(=NOC1C)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.082 g
YIELD: PERCENTYIELD 59%
YIELD: CALCULATEDPERCENTYIELD 59.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.